Cas no 1806651-07-9 (Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate
• CAS No: 1806651-07-9
• MF: C₁₂H₁₂BrNO₅
• MW: 330.1313829422
• CID: 4959467
• Update Time: 2025-10-21

Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate

• Inchi： 1S/C12H12BrNO5/c1-3-19-12(16)10-6-8(14(17)18)4-5-9(10)11(15)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： OQNSSSGGYQHNLK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 2.8
• Topological Polar Surface Area: 89.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate

Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate: A Comprehensive Overview

Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate, with the CAS number 1806651-07-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoate ester group with a nitro substituent and a brominated propanoyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

The structure of Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate can be broken down into three main components: the benzoate ester, the nitro group, and the brominated propanoyl group. The benzoate ester group contributes to the molecule's stability and solubility properties, while the nitro group introduces electron-withdrawing effects that can influence reactivity. The brominated propanoyl group adds further complexity to the molecule, potentially enhancing its bioavailability or reactivity in specific chemical reactions.

Recent studies have highlighted the potential of Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new anti-inflammatory agents. The nitro group in the molecule has been shown to exhibit anti-inflammatory properties, making it a promising candidate for further investigation in this area.

In addition to its pharmaceutical applications, Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate has also been studied for its potential use in agrochemicals. The brominated propanoyl group has been found to enhance the stability of certain pesticides, making this compound a valuable intermediate in the synthesis of more effective agricultural chemicals.

The synthesis of Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate involves a series of carefully controlled reactions. The process typically begins with the preparation of the benzoic acid derivative, followed by esterification to form the benzoate ester. The introduction of the nitro and brominated propanoyl groups requires precise control over reaction conditions to ensure optimal yields and purity.

One of the key challenges in working with Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate is its sensitivity to certain reaction conditions. The presence of reactive functional groups such as the nitro and brominated propanoyl groups can make the molecule prone to side reactions if not handled properly. Researchers have therefore developed innovative techniques to overcome these challenges, including the use of mild reaction conditions and selective catalysts.

The physical properties of Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate are also worth noting. It has a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an environmental perspective, Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate has been evaluated for its biodegradability and toxicity. Initial studies suggest that it is moderately biodegradable under aerobic conditions, but further research is needed to fully understand its environmental impact.

In conclusion, Ethyl 2-(2-bromopropanoyl)-5-nitrobenzoate, with its unique structure and diverse functional groups, represents a valuable compound in modern organic chemistry. Its potential applications span across multiple industries, and ongoing research continues to uncover new possibilities for its use. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.